Cas no 2172541-92-1 ({8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol)

• Product Name: {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol
• CAS No: 2172541-92-1
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5760746
• PubChem ID: 165748327
• Update Time: 2025-05-26

{8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2172541-92-1
• {8,8-dimethyl-1,4-dioxaspiro[4.5]decan-2-yl}methanol
• EN300-1614598
• {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol

• Inchi： 1S/C11H20O3/c1-10(2)3-5-11(6-4-10)13-8-9(7-12)14-11/h9,12H,3-8H2,1-2H3
• InChI Key： CDCOTYKMJBHKJX-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų

Additional information on {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol

Introduction to {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol (CAS No. 2172541-92-1)

{8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol, identified by its CAS number 2172541-92-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic ether derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The molecular structure of this compound features a spirocyclic core, which is a key feature that contributes to its distinct chemical behavior. The presence of two methyl groups at the 8th position and the dioxaspiro framework imparts specific steric and electronic properties that make it a valuable candidate for further investigation. This spirocyclic arrangement is not only fascinating from a structural perspective but also offers potential advantages in terms of metabolic stability and bioavailability.

In recent years, there has been growing interest in spirocyclic compounds due to their versatile applications in pharmaceuticals. Spirocycles are known for their ability to exhibit multiple binding modes and interactions with biological targets, making them attractive for the design of novel therapeutic agents. The {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol molecule, with its complex architecture, is no exception.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The spirocyclic core can serve as a scaffold for further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery, where the ability to modify and optimize molecular structures is crucial.

Recent studies have highlighted the importance of spirocyclic ethers in medicinal chemistry. These compounds have been shown to possess desirable pharmacokinetic properties, such as improved solubility and reduced toxicity. The {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol molecule aligns with these trends, offering a promising platform for the development of new drugs.

The synthesis of {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol involves multi-step organic reactions that require careful optimization. The process typically begins with the formation of the spirocyclic core through a series of cyclization reactions. Subsequent functionalization steps introduce the methyl groups and the hydroxymethyl moiety at the 2-position. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve high yields and enantiopurity.

Once synthesized, {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies with biological targets such as proteins and nucleic acids. The results of these studies can provide valuable insights into the compound's pharmacological properties and its potential therapeutic applications.

The structural features of {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol also make it an interesting candidate for material science applications. Spirocyclic compounds are known for their unique optical and electronic properties, which can be exploited in the development of advanced materials such as organic semiconductors and liquid crystals.

In conclusion, {8,8-dimethyl-1,4-dioxaspiro4.5decan-2-yl}methanol (CAS No. 2172541-92-1) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features and versatile applications make it a compelling subject for further research and development.